BE“GHE Foundational & Exploratory

Check Availability & Pricing

Azido-PEG4-4-nitrophenyl carbonate safety data
sheet (SDS) information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Azido-PEG4-4-nitrophenyl!
Compound Name:
carbonate

Cat. No.: B605844

An In-depth Technical Guide to the Safety Profile of Azido-PEG4-4-nitrophenyl carbonate

For researchers, scientists, and drug development professionals, a comprehensive
understanding of a compound's safety profile is paramount for secure handling and the integrity
of experimental outcomes. This guide provides a detailed overview of the safety data for
Azido-PEG4-4-nitrophenyl carbonate (CAS No. 1422540-98-4), a bifunctional linker
commonly used in the synthesis of Proteolysis Targeting Chimeras (PROTACSs) and other
bioconjugation applications.[1][2]

Chemical and Physical Properties

A summary of the key physical and chemical identifiers for Azido-PEG4-4-nitrophenyl
carbonate is presented below. This data is essential for the correct identification and handling
of the substance.
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Property Value Reference
CAS Number 1422540-98-4 [11[3]
Molecular Formula C15H20N40s [1][3]
Molecular Weight 384.34 g/mol [11[3]
Appearance Viscous Liquid [1]

Color Colorless to Light Yellow [1]

Hazard Identification and GHS Classification

The safety classification for Azido-PEG4-4-nitrophenyl carbonate presents some ambiguity.
A Safety Data Sheet (SDS) specific to this compound from one supplier states that it is not a
hazardous substance or mixture according to GHS classification.[3] However, it is crucial to
consider the hazards associated with its functional groups—the organic azide and the 4-
nitrophenyl carbonate—as well as data from closely related Azido-PEG compounds.

Organic azides are energetic molecules that can be sensitive to heat, shock, and friction, with
toxicity comparable to cyanides.[4] The stability of organic azides is often assessed using
empirical guidelines such as the Carbon-to-Nitrogen (C/N) ratio and the "Rule of Six" (at least
six carbon atoms per energetic group), both of which suggest that the long PEG chain in this
compound should confer relative stability.[4] Conversely, other complex Azido-PEG derivatives
have been classified with hazards including skin irritation, serious eye irritation, and potential
reproductive toxicity.[5]

Hazard
Classification . Precautionary
. GHS Classification Reference
(Specific Statements
Compound)
Azido-PEG4-4- Not a hazardous ]
None provided [3]

nitrophenyl carbonate  substance or mixture

Note: Given the energetic nature of the azide group, it is prudent to handle this compound with
caution, assuming it is potentially hazardous until fully characterized.
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Handling, Storage, and Stability

Proper handling and storage are critical to maintain the compound's integrity and ensure

laboratory safety. The following recommendations are synthesized from guidelines for various

Azido-PEG compounds.

led it

Condition Recommendation Rationale Reference
Minimizes thermal
-20°C for long-term )
Temperature degradation of the [1114]
storage _ _
energetic azide group.
4°C for short-term )
Suitable for shorter
storage (up to 2 ) [1]
periods.
years)
Store under an inert Prevents oxidation
Atmosphere atmosphere (e.g., and reactions with [61[7]
Argon, Nitrogen) atmospheric moisture.
Azide compounds can
) ) be light-sensitive and
Light Protect from light [4]16]
undergo
photodecomposition.
Store in a tightly The linker may be
Moisture sealed container with susceptible to [6][8]

desiccant

hydrolysis.

Incompatible Materials

To prevent the formation of highly unstable and explosive compounds, Azido-PEG4-4-

nitrophenyl carbonate must not come into contact with the following:

» Acids: Reacts with azides to form hydrazoic acid (HNs), which is highly toxic and explosive.

[4]
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» Heavy Metals: Metals such as copper, lead, silver, mercury, and their salts can form highly

shock-sensitive metal azides. This is a critical consideration in experimental design,

particularly for copper-catalyzed click chemistry reactions.[4]

o Strong Oxidizing Agents: Can lead to hazardous reactions.[5][9]

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately.

Exposure Route

First Aid Procedure

Reference

Eye Contact

Remove contact lenses. Flush
eyes immediately with large
amounts of water, separating
eyelids to ensure adequate

flushing. Call a physician.

[3]

Skin Contact

Rinse skin thoroughly with
large amounts of water.
Remove contaminated clothing

and shoes. Call a physician.

[3]

Inhalation

Relocate to fresh air. If
breathing is difficult, provide
cardiopulmonary resuscitation
(CPR). Avoid mouth-to-mouth

resuscitation.

[3]

Ingestion

Wash out mouth with water. Do
NOT induce vomiting. Call a

physician.

[3]

Experimental Protocols: Stability Assessment

Workflow

While specific toxicological studies for this compound are not publicly available, a general

experimental workflow can be established to assess its stability under various stress
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conditions. This protocol is adapted from methodologies used for similar Azido-PEG
compounds.[6][7]

Objective: To determine the stability of Azido-PEG4-4-nitrophenyl carbonate under thermal,
hydrolytic, oxidative, and photolytic stress.

Methodology:

o Stock Solution Preparation: Prepare a stock solution of the compound in a suitable
anhydrous solvent (e.g., acetonitrile or DMSO) at a known concentration.

e Application of Stress Conditions:

o Thermal Stress: Incubate aliquots of the stock solution at elevated temperatures (e.qg.,
40°C and 60°C).

o Hydrolytic Stress: Mix the stock solution with aqueous solutions at acidic (0.1 M HCI),
basic (0.1 M NaOH), and neutral pH.

o Oxidative Stress: Treat the stock solution with a dilute solution of an oxidizing agent (e.g.,
3% H2032).

o Photolytic Stress: Expose the stock solution to a controlled source of UV and visible light.

o Time-Point Analysis: At predetermined intervals (e.g., 0, 2, 4, 8, 12 weeks), remove a sample
from each stress condition.

o Quantification and Characterization: Analyze the samples using a validated analytical
method to quantify the remaining parent compound and identify any degradation products.

o Primary Analysis: High-Performance Liquid Chromatography with Mass Spectrometry
(HPLC-MS) to separate and identify the parent compound and its degradants.

o Structural Analysis: Nuclear Magnetic Resonance (NMR) spectroscopy to detect changes
in the chemical structure.

o Data Analysis: Plot the concentration of the parent compound over time for each condition to
determine degradation kinetics and shelf-life.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/pdf/Navigating_the_Stability_and_Storage_of_Azido_PEG1_CH2COO_Cl_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Stability_and_Storage_of_m_PEG10_azide_A_Technical_Guide.pdf
https://www.benchchem.com/product/b605844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualized Workflows and Pathways

Diagrams created using Graphviz provide clear, logical flows for critical safety and handling
procedures.
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Identify Compound as
Azido-PEG Derivative

'

Calculate C/N Ratio
and Apply 'Rule of Six'

C/N > 3 and/or
>6 Carbons per Azide?

Relatively Stable Potentially Energetic
(Handle with Standard Precautions) (Handle with Extreme Caution)

Wear Standard PPE:
Lab Coat, Gloves, Safety Glasses

Hazard Evaluption & PPE

y

Work in a Well-Ventilated Area
(Fume Hood)

l

Avoid Incompatibles:
Acids, Heavy Metals,
Strong Oxidizers

,

Store at -20°C under
Inert Gas, Protected
from Light and Moisture

Safe Handling & Storage

Figure 1: Risk Assessment and Handling Workflow for Azido-PEG Compounds
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Route of Exposure?

Identify’Exposurg Route

Skin fye \{;halation Ingestion
y < D N

Skin Contact: Eye Contact: Inhalation: Ingestion:
Rinse with ample water. Flush with ample water. Move to fresh air. Rinse mouth.
Remove contaminated clothing. Remove contact lenses. Administer CPR if needed. Do NOT induce vomiting.

I%v\ediate Action/

Seek Immediate Medical Attention

Figure 2: First Aid Decision Tree for Exposure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Azido-PEG4-4-nitrophenyl carbonate safety data sheet
(SDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605844+#azido-peg4-4-nitrophenyl-carbonate-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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